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Compound of Interest

Compound Name:
1,3-Dibromo-5-

(methoxymethoxy)benzene

CAS No.: 770718-88-2

Cat. No.: B3283616

Get Quote

In the landscape of analytical chemistry, mass spectrometry (MS) stands as a cornerstone for

molecular identification and structural elucidation. Its ability to resolve molecules based on their

mass-to-charge ratio (m/z) provides unparalleled insight. However, the true power of MS is

often unlocked by deciphering the subtle yet information-rich isotopic patterns that accompany

each molecular ion. This guide delves into the distinctive and highly characteristic isotopic

patterns of dibrominated compounds, offering a comparative analysis against other

halogenated species and providing actionable protocols for researchers, scientists, and

professionals in drug development.

The Foundation: Understanding Isotope Patterns in
Mass Spectrometry
At the heart of this discussion lies the natural abundance of isotopes for each element. Most

elements exist as a mixture of isotopes—atoms with the same number of protons but different

numbers of neutrons, and therefore different masses.[1] Mass spectrometry is sensitive enough

to distinguish between these subtle mass differences. The relative intensities of these isotopic

peaks in a mass spectrum directly correlate to the natural abundance of the isotopes. For
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instance, carbon primarily exists as ¹²C (~99% abundance) and ¹³C (~1% abundance). This

results in a small peak at M+1 (one mass unit higher than the monoisotopic peak) for every

carbon atom in a molecule.

The Telltale Signature of Bromine
Bromine is unique in that it has two stable isotopes with nearly equal natural abundance: ⁷⁹Br

(50.69%) and ⁸¹Br (49.31%).[2][3][4][5] This roughly 1:1 isotopic ratio creates a highly

recognizable "M" and "M+2" peak pattern in the mass spectrum for any monobrominated

compound.[1][6] The peak corresponding to the molecule containing ⁷⁹Br (the M peak) and the

peak for the molecule with ⁸¹Br (the M+2 peak) will have almost equal intensities.[1][7]

Unmasking Dibromo Compounds: The
Characteristic 1:2:1 Pattern
When a second bromine atom is introduced into a molecule, the isotopic pattern becomes even

more distinct and informative. The presence of two bromine atoms leads to three possible

isotopic combinations:

M peak: Contains two ⁷⁹Br atoms.

M+2 peak: Contains one ⁷⁹Br and one ⁸¹Br atom.

M+4 peak: Contains two ⁸¹Br atoms.

The statistical probability of these combinations dictates the relative intensities of the

corresponding peaks. The probability of having two ⁷⁹Br isotopes is approximately 0.5069 *

0.5069 ≈ 0.257. The probability of having two ⁸¹Br isotopes is roughly 0.4931 * 0.4931 ≈ 0.243.

The probability of having one of each is about 2 * 0.5069 * 0.4931 ≈ 0.499. This results in a

characteristic peak intensity ratio of approximately 1:2:1 for the M, M+2, and M+4 peaks,

respectively.[8][9] This triplet signature is a powerful diagnostic tool for the rapid identification of

dibrominated compounds in a complex mixture.[10]
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Bromine Isotopes

Dibromo Combinations

Resulting Mass Spectrum
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3283616?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemistrysteps.com/isotopes-in-mass-spectrometry/
https://en.wikipedia.org/wiki/Isotopes_of_bromine
https://brainly.com/question/29028678
https://www.chemlin.org/chemical-elements/bromine-isotopes.php
https://www.webelements.com/bromine/isotopes.html
https://www.chemguide.co.uk/analysis/masspec/mplus2.html
https://chem.libretexts.org/Bookshelves/General_Chemistry/Book%3A_Structure_and_Reactivity_in_Organic_Biological_and_Inorganic_Chemistry_(Schaller)/Structure_and_Reactivity_in_Organic_Biological_and_Inorganic_Chemistry_II%3A_Practical_Aspects_of_Structure_-_Purification_and_Spectroscopy/06%3A_Introductory_Mass_Spectrometry/6.07%3A_Other_Important_Isotopes-_Br_and_Cl
https://www.docbrown.info/page06/spectra/12-dibromoethane-ms.htm
https://www.docbrown.info/page06/spectra/12-dibromoethane-ms.htm
https://www.docbrown.info/page06/spectra/12-dibromoethane-ms.htm
https://www.docbrown.info/page06/spectra/11-dibromoethane-ms.htm
https://www.docbrown.info/page06/spectra/11-dibromoethane-ms.htm
https://www.docbrown.info/page06/spectra/11-dibromoethane-ms.htm
https://www.researchgate.net/figure/The-mass-spectrum-of-2-6-dibromo-4-isopropenylphenol-peak-11-in-Figure-1_fig1_236178919
https://www.benchchem.com/product/b3283616/docs#navigating-the-isotopic-maze-a-guide-to-mass-spectrometry-patterns-of-dibromo-compounds
https://www.benchchem.com/product/b3283616/docs#navigating-the-isotopic-maze-a-guide-to-mass-spectrometry-patterns-of-dibromo-compounds
https://www.benchchem.com/product/b3283616/docs#navigating-the-isotopic-maze-a-guide-to-mass-spectrometry-patterns-of-dibromo-compounds
https://www.benchchem.com/product/b3283616/docs#navigating-the-isotopic-maze-a-guide-to-mass-spectrometry-patterns-of-dibromo-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3283616?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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